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For Researchers, Scientists, and Drug Development Professionals

Introduction
Sodium picramate, the sodium salt of picramic acid (2-amino-4,6-dinitrophenol), is a

compound primarily known for its use as a dye, particularly in hair coloring formulations, and as

an intermediate in organic synthesis. However, due to the phenolic hydroxyl group in its

structure, picramic acid and its salt, sodium picramate, exhibit pH-dependent color changes,

allowing for their application as acid-base indicators. This document provides detailed

application notes and protocols for the use of sodium picramate as a pH indicator in

laboratory settings.

The color transition of sodium picramate is attributed to the equilibrium between its protonated

(picramic acid) and deprotonated (picramate ion) forms. The pKa of picramic acid is

approximately 4, which indicates that the color change occurs in the acidic pH range.[1] In

acidic solutions, the indicator is predominantly in the yellow, protonated form (picramic acid). As

the pH increases and the solution becomes more alkaline, the phenolic proton is removed,

leading to the formation of the red, deprotonated picramate ion.

Quantitative Data
The key quantitative parameters of sodium picramate as a pH indicator are summarized in the

table below.
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Parameter Value Reference

Chemical Name
Sodium 2-amino-4,6-

dinitrophenolate
-

Synonyms
Sodium picramate, Picramic

acid sodium salt
-

CAS Number 831-52-7 -

Molecular Formula C₆H₄N₃NaO₅ -

Molecular Weight 221.10 g/mol -

pKa (of Picramic Acid) ~ 4 [1]

pH Transition Range Approximately 3.0 - 5.0 Inferred from pKa

Color in Acidic Solution Yellow

Color in Basic Solution Red

Note: The precise pH transition range may vary slightly depending on the solvent and ionic

strength of the solution.

Experimental Protocols
Preparation of Sodium Picramate Indicator Solution
(0.1% w/v)
This protocol describes the preparation of a 0.1% (w/v) sodium picramate indicator solution

suitable for use in acid-base titrations.

Materials:

Sodium picramate (or Picramic Acid and Sodium Hydroxide)

Distilled or deionized water

Ethanol (95%)
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0.1 M Sodium Hydroxide (NaOH) solution (optional, if starting from picramic acid)

Volumetric flask (100 mL)

Beaker

Glass stirring rod

Analytical balance

Procedure:

Method A: Starting from Sodium Picramate

Weigh 0.1 g of sodium picramate powder using an analytical balance.

Transfer the powder to a 100 mL beaker.

Add approximately 50 mL of distilled or deionized water to the beaker.

Stir the mixture with a glass rod until the sodium picramate is completely dissolved. Gentle

warming may be applied if necessary to aid dissolution.

Carefully transfer the solution to a 100 mL volumetric flask.

Rinse the beaker with a small amount of distilled water and add the rinsing to the volumetric

flask to ensure a complete transfer.

Add distilled water to the volumetric flask until the solution reaches the 100 mL mark.

Stopper the flask and invert it several times to ensure the solution is homogeneous.

Store the indicator solution in a labeled, tightly sealed bottle, protected from light.

Method B: Starting from Picramic Acid

Weigh 0.1 g of picramic acid powder using an analytical balance.

Transfer the powder to a 100 mL beaker.
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Add a minimal amount of 95% ethanol to wet the powder.

Slowly add 0.1 M sodium hydroxide solution dropwise while stirring until the picramic acid is

completely neutralized and dissolved, forming a red solution. The pH of the resulting solution

should be near neutral.

Carefully transfer the solution to a 100 mL volumetric flask.

Rinse the beaker with a small amount of distilled water and add the rinsing to the volumetric

flask.

Add distilled water to the volumetric flask up to the 100 mL mark.

Stopper the flask and mix thoroughly.

Store in a labeled, sealed, and light-protected bottle.

Protocol for Acid-Base Titration using Sodium
Picramate Indicator
This protocol outlines the use of the prepared sodium picramate indicator solution for the

titration of a strong acid with a strong base.

Materials:

Standardized strong acid solution (e.g., 0.1 M HCl)

Standardized strong base solution (e.g., 0.1 M NaOH)

Sodium picramate indicator solution (0.1% w/v)

Burette (50 mL)

Pipette (25 mL)

Erlenmeyer flask (250 mL)

White tile or white paper
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Distilled or deionized water

Procedure:

Rinse the burette with the strong base solution and then fill it, ensuring no air bubbles are

present in the tip. Record the initial burette reading.

Pipette 25.0 mL of the strong acid solution into a 250 mL Erlenmeyer flask.

Add 2-3 drops of the sodium picramate indicator solution to the Erlenmeyer flask. The

solution should turn yellow.

Place the Erlenmeyer flask on a white tile or paper under the burette to easily observe the

color change.

Slowly add the strong base from the burette to the Erlenmeyer flask while constantly swirling

the flask.

Continue the titration, adding the base dropwise as the endpoint is approached. The

endpoint is reached when the solution shows the first persistent color change from yellow to

orange-red.

Record the final burette reading.

Repeat the titration at least two more times to obtain concordant results.

Calculate the concentration of the unknown solution using the titration data.

Visualizations
Acid-Base Equilibrium of Sodium Picramate
The following diagram illustrates the equilibrium between the acidic (yellow) and basic (red)

forms of the indicator.

Picramic Acid
(Yellow)

Picramate Ion
(Red)

+ OH⁻

+ H⁺
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Click to download full resolution via product page

Caption: Acid-base equilibrium of the sodium picramate indicator.

Experimental Workflow for Titration
The workflow for a typical acid-base titration using sodium picramate as an indicator is

depicted below.
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Caption: Workflow for acid-base titration using sodium picramate.

Conclusion
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Sodium picramate serves as a useful, albeit less common, acid-base indicator with a distinct

color change in the acidic pH range. Its properties make it suitable for titrations involving strong

acids and strong bases where the equivalence point lies in the acidic region. The provided

protocols offer a foundation for researchers and professionals to prepare and utilize sodium
picramate indicator solutions in their analytical procedures. As with any indicator, it is

recommended to perform a blank titration to account for any volume of titrant required to

change the color of the indicator itself.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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